Cas no 823802-19-3 (3H-Phenothiazin-3-one, 8-chloro-7-(1-methylethoxy)-)

823802-19-3 structure
Product name:3H-Phenothiazin-3-one, 8-chloro-7-(1-methylethoxy)-
3H-Phenothiazin-3-one, 8-chloro-7-(1-methylethoxy)- Chemical and Physical Properties
Names and Identifiers
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- 3H-Phenothiazin-3-one, 8-chloro-7-(1-methylethoxy)-
- 8-chloro-7-propan-2-yloxyphenothiazin-3-one
- DTXSID60838200
- 8-Chloro-7-[(propan-2-yl)oxy]-3H-phenothiazin-3-one
- 823802-19-3
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- Inchi: InChI=1S/C15H12ClNO2S/c1-8(2)19-13-7-15-12(6-10(13)16)17-11-4-3-9(18)5-14(11)20-15/h3-8H,1-2H3
- InChI Key: AZCMWZRNBGHIHY-UHFFFAOYSA-N
- SMILES: CC(C)OC1=C(C=C2C(=C1)SC3=CC(=O)C=CC3=N2)Cl
Computed Properties
- Exact Mass: 305.0277275g/mol
- Monoisotopic Mass: 305.0277275g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 64Ų
3H-Phenothiazin-3-one, 8-chloro-7-(1-methylethoxy)- Related Literature
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Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
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Ahmad A. Awad,Afshin Houshang,Randy K. Dumas Nanoscale, 2017,9, 1285-1291
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3. A bulky silyl shift-directed synthesis of a silyl-linked amidinate-amidine and its Zr(iv) complex†Hong-Bo Tong,Min Li,Sheng-Di Bai,Shi-Fang Yuan,Jian-Bin Chao,Shuping Huang,Dian-Sheng Liu Dalton Trans., 2011,40, 4236-4241
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Wenwen Peng,Jingwei Wan,Bing Xie,Xuebing Ma Org. Biomol. Chem., 2014,12, 8336-8345
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Wei Wang,Chen Chen,Xiaoxiao Li,Shiying Wang,Xiliang Luo Chem. Commun., 2015,51, 9109-9112
823802-19-3 (3H-Phenothiazin-3-one, 8-chloro-7-(1-methylethoxy)-) Related Products
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